Cas no 90208-65-4 (3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl-
• CAS No: 90208-65-4
• MF: C₉H₇F₂N₃O
• MW: 211.168188333511
• CID: 791900
• PubChem ID: 136275351
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl-
• 2-(2,4-difluorophenyl)-5-methyl-1H-1,2,4-triazol-3-one
• 90208-65-4
• 2-(2,4-Difluorophenyl)-5-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• DTXSID50534426
• 1-(2,4-Difluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C9H7F2N3O/c1-5-12-9(15)14(13-5)8-3-2-6(10)4-7(8)11/h2-4H,1H3,(H,12,13,15)
• InChI Key： NJDVJDRKYPINHQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(NC(C)=N1)=O)F

Computed Properties

• Exact Mass: 211.05571818g/mol
• Monoisotopic Mass: 211.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.7Ų